Cas no 69881-92-1 (Naphthalene,2,3,6,7-tetrabromo-)

• Product Name: Naphthalene,2,3,6,7-tetrabromo-
• CAS No: 69881-92-1
• MF: C₁₀H₄Br₄
• MW: 443.754759788513
• CID: 507188
• PubChem ID: 50918
• Update Time: 2025-04-19

Naphthalene,2,3,6,7-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2,3,6,7-tetrabromo-
• 2,3,6,7-Tetrabromonaphthalene
• 69881-92-1
• DTXSID90220159
• NAPHTHALENE, 2,3,6,7-TETRABROMO-

• Inchi： 1S/C10H4Br4/c11-7-1-5-2-9(13)10(14)4-6(5)3-8(7)12/h1-4H
• InChI Key： ZWEYMNHQUMTRGY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=CC(=C(C=C2C=1)Br)Br)Br

Computed Properties

• Exact Mass: 439.70452
• Monoisotopic Mass: 439.704651
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.9

Experimental Properties

• Density: 2.356
• Boiling Point: 445.7°C at 760 mmHg
• Flash Point: 215.7°C
• Refractive Index: 1.726
• PSA: 0